Cas no 55197-35-8 (3-3-(aminomethyl)phenylpropanoic acid)

• Product Name: 3-3-(aminomethyl)phenylpropanoic acid
• CAS No: 55197-35-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD20617363
• CID: 1595357
• PubChem ID: 18376120
• Update Time: 2025-10-22

3-3-(aminomethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-phenylbutanoic acid hydrate (1:1)
• CTK1B2442
• AC1NMM59
• STK301740
• 1,2-Diethoxy-4-(2-isothiocyanato-ethyl)-benzene
• AG-A-09895
• AK-968
• 3-3-(aminomethyl)phenylpropanoic acid
• 3-(3-aminomethylphenyl)propionic acid
• 3-(3-(Aminomethyl)phenyl)propanoicacid
• SCHEMBL2016247
• 55197-35-8
• 3-[3-(aminomethyl)phenyl]propanoic acid
• 3-(3-(Aminomethyl)phenyl)propanoic acid
• AE-562/43458701
• EN300-321600

• MDL： MFCD20617363
• Inchi： 1S/C10H13NO2/c11-7-9-3-1-2-8(6-9)4-5-10(12)13/h1-3,6H,4-5,7,11H2,(H,12,13)
• InChI Key： IIFWPQVEDPPALP-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC=C(CN)C=1)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-3-(aminomethyl)phenylpropanoic acid

3-3-(Aminomethyl)phenylpropanoic Acid (CAS No. 55197-35-8): A Comprehensive Overview

3-3-(Aminomethyl)phenylpropanoic acid (CAS No. 55197-35-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as α-(aminomethyl)-3-phenylpropanoic acid, is characterized by its unique structure, which includes an aromatic ring, a carboxylic acid group, and an aminomethyl functional group. These structural features contribute to its diverse biological activities and potential applications in drug development.

The chemical structure of 3-3-(aminomethyl)phenylpropanoic acid is represented by the formula C₁₀H₁₃NO₂. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents. Its molecular weight is 183.21 g/mol, and it has a melting point of approximately 140-142°C. The physical properties of this compound make it suitable for various analytical and preparative techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In recent years, 3-3-(aminomethyl)phenylpropanoic acid has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a neuroprotective agent. Studies have shown that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Another significant application of 3-3-(aminomethyl)phenylpropanoic acid is in the field of pain management. Research has demonstrated that this compound exhibits potent analgesic properties by modulating the activity of specific pain receptors in the central nervous system. This makes it a valuable lead compound for the development of novel pain medications with fewer side effects compared to traditional analgesics.

The pharmacological profile of 3-3-(aminomethyl)phenylpropanoic acid has been extensively studied using both in vitro and in vivo models. In vitro studies have shown that the compound can inhibit the activity of enzymes involved in pain signaling pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). In vivo studies have further confirmed its efficacy in reducing pain and inflammation in animal models of chronic pain conditions.

Beyond its therapeutic applications, 3-3-(aminomethyl)phenylpropanoic acid has also been explored for its use in drug delivery systems. Its amphiphilic nature allows it to be incorporated into various drug delivery vehicles, such as liposomes and nanoparticles, enhancing the bioavailability and targeting efficiency of co-administered drugs. This property makes it particularly useful in the development of combination therapies for complex diseases.

The synthesis of 3-3-(aminomethyl)phenylpropanoic acid can be achieved through several routes, including the reaction of phenylacetonitrile with formaldehyde followed by hydrolysis to form the carboxylic acid. Alternative synthetic methods involve the use of transition metal-catalyzed cross-coupling reactions or organocatalytic approaches to achieve high yields and stereoselectivity. These synthetic strategies have been optimized to ensure scalability and cost-effectiveness, making the compound accessible for large-scale production.

The safety profile of 3-3-(aminomethyl)phenylpropanoic acid has been evaluated through extensive toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organs or systems. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 3-3-(aminomethyl)phenylpropanoic acid (CAS No. 55197-35-8) is a multifaceted compound with promising applications in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the mechanisms of action and potential clinical uses of this compound will emerge, paving the way for innovative treatments in medicine.